Cas no 1253790-00-9 (Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate)

• Product Name: Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate
• CAS No: 1253790-00-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 1073782
• PubChem ID: 49757988
• Update Time: 2025-05-21

Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate
• 1253790-00-9
• AKOS015854355
• MFCD17011858
• AMY21082
• DA-17533
• ethyl6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate
• 6,7-Dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylic acid ethyl ester
• AT14996
• 4H-Pyrazolo[5,1-c][1,4]oxazine-3-carboxylic acid, 6,7-dihydro-, ethyl ester

• MDL： MFCD17011858
• Inchi： 1S/C9H12N2O3/c1-2-14-9(12)7-5-10-11-3-4-13-6-8(7)11/h5H,2-4,6H2,1H3
• InChI Key： FSSCFGIGUSWAEI-UHFFFAOYSA-N
• SMILES： O1CCN2C(=C(C(=O)OCC)C=N2)C1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 53.4Ų

Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate

Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate: A Comprehensive Overview

Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate (CAS No. 1253790-00-9) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo[5,1-c][1,4]oxazines, which are heterocyclic compounds with a fused ring system consisting of a pyrazole and an oxazine moiety. The ethyl ester group attached to the carboxylate position further enhances its chemical versatility. Recent studies have highlighted its potential applications in drug design and materials science.

The molecular structure of Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate is characterized by a bicyclic system with two nitrogen atoms and one oxygen atom in the rings. This arrangement provides the compound with unique electronic properties and reactivity. The dihydro form indicates partial saturation within the ring system, which can influence its stability and reactivity under different conditions. Researchers have explored the synthesis of this compound through various routes, including cyclization reactions and coupling strategies.

One of the most promising areas of research involving Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate is its potential as a building block in medicinal chemistry. Its ability to form hydrogen bonds and participate in π–π interactions makes it an attractive candidate for drug design. Recent studies have demonstrated its role as a ligand in metalloenzyme inhibition and as a component in bioactive molecules with anti-inflammatory and anticancer properties.

In addition to its medicinal applications, Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate has shown promise in materials science. Its ability to form supramolecular assemblies and self-assembled monolayers has been explored for applications in nanotechnology and sensor development. The compound's stability under varying conditions has also made it a candidate for use in organic electronics.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate. Quantum mechanical calculations have revealed its frontier molecular orbitals and reactivity patterns under different conditions. These findings have been instrumental in guiding experimental studies aimed at optimizing its synthesis and enhancing its bioavailability.

The synthesis of Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate involves multiple steps that require precise control over reaction conditions. Key steps include the formation of the pyrazole ring through condensation reactions followed by cyclization to form the oxazine moiety. The esterification step introduces the ethyl group at the carboxylate position, completing the structure.

Despite its potential applications, Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine-3-carboxylate requires further investigation into its toxicity profile and environmental impact. Recent studies have focused on evaluating its biodegradability and assessing its potential risks to aquatic ecosystems. These efforts are crucial for ensuring responsible use of this compound in industrial and medical applications.

In conclusion,Ethyl 6,7-dihydro-4H-pyrazolo[5,1-c,[1,4]oxazine-3-carboxylate (CAS No. 1253790-00-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure provides opportunities for innovation in drug discovery, materials science,and nanotechnology. As research continues, this compound is expected to play an increasingly important role in advancing modern chemistry.